ETB067

• Molecular Formula: C21H22BrN3O2S
• Molecular Weight: 460.4 g/mol
• InChI: InChI=1S/C21H22BrN3O2S/c1-16(13-17-5-7-19(22)8-6-17)14-24-11-12-25-28(26,27)21-4-2-3-18-15-23-10-9-20(18)21/h2-10,13,15,24-25H,11-12,14H2,1H3/b16-13+
• InChIKey: NRPXZULHAHEPLF-DTQAZKPQSA-N

ETB067: A Selective H-89 Analog

ETB067 (CAS 1000995-79-8) is a synthetic small-molecule kinase inhibitor belonging to the isoquinoline-5-sulfonamide class. It is a structural analog of the well-characterized protein kinase A (PKA) inhibitor H-89 [1]. Like its parent compound, ETB067 inhibits PKA and AKT1 (also known as protein kinase B alpha) . However, key structural modifications in ETB067 confer a distinct selectivity profile, most notably the complete loss of inhibitory activity against calcium/calmodulin-dependent protein kinase II beta (CAMK2B) [1]. This altered pharmacological fingerprint, combined with a favorable in vivo toxicity profile, positions ETB067 as a specialized tool for investigating AKT1-dependent host-pathogen interactions without the confounding off-target effects associated with H-89.

• [1] Kuijl C, Savage ND, Marsman M, Tuin AW, Janssen L, Egan DA, Ketema M, van den Nieuwendijk R, van den Eeden SJ, Geluk A, Poot A, van der Marel G, Beijersbergen RL, Overkleeft H, Ottenhoff TH, Neefjes J. Intracellular bacterial growth is controlled by a kinase network around PKB/AKT1. Nature. 2007;450(7170):725-730. doi:10.1038/nature06345. View Source

Why ETB067 Substitution Fails

Generic substitution of ETB067 with H-89 or other PKA/AKT1 inhibitors is scientifically invalid for studies requiring clear AKT1 pathway attribution and in vivo safety. The parent compound H-89 exhibits significant off-target inhibition of CAMK2B (Ki = 29.7 µM) , which can confound interpretation of cellular and in vivo outcomes. ETB067 was specifically designed to eliminate this activity, providing a cleaner pharmacological tool [1]. Furthermore, while other AKT1 inhibitors like AR-12 show antibacterial activity, they can induce host cell apoptosis [1]. In contrast, ETB067 demonstrates in vivo efficacy without causing detectable tissue damage in infected mice [2]. Substituting with an uncharacterized or off-target-prone analog risks generating ambiguous data, compromising reproducibility, and potentially invalidating key conclusions in host-directed antibacterial research and kinase signaling studies.

• [1] Kuijl C, Savage ND, Marsman M, Tuin AW, Janssen L, Egan DA, Ketema M, van den Nieuwendijk R, van den Eeden SJ, Geluk A, Poot A, van der Marel G, Beijersbergen RL, Overkleeft H, Ottenhoff TH, Neefjes J. Intracellular bacterial growth is controlled by a kinase network around PKB/AKT1. Nature. 2007;450(7170):725-730. doi:10.1038/nature06345. View Source
• [2] Science's STKE. Antibiotics Target Akt. Sci. STKE. 2007;2007(415):tw441. doi:10.1126/stke.4152007tw441. View Source

ETB067 Differentiation Evidence

CAMK2B Off-Target Inhibition Eliminated

A direct head-to-head comparison in the original characterization study reveals that while the parent compound H-89 inhibits CAMK2B with a Ki of 29.7 µM, its analog ETB067 exhibits no detectable inhibitory activity against this kinase . This structural modification eliminates a major off-target liability, providing a cleaner pharmacological tool for studies focused on PKA and AKT1 signaling [1].

Evidence Dimension	Kinase Inhibition (CAMK2B)
Target Compound Data	No inhibition detected
Comparator Or Baseline	H-89: Ki = 29.7 µM
Quantified Difference	Complete loss of inhibitory activity (>100-fold reduction in potency, assuming detection limits)
Conditions	In vitro kinase inhibition assay (Ki determination)

Why This Matters

This eliminates a major confounding variable in studies requiring AKT1 pathway attribution, ensuring cleaner data interpretation and reducing the risk of false-positive or off-target-driven results.

• [1] Kuijl C, Savage ND, Marsman M, Tuin AW, Janssen L, Egan DA, Ketema M, van den Nieuwendijk R, van den Eeden SJ, Geluk A, Poot A, van der Marel G, Beijersbergen RL, Overkleeft H, Ottenhoff TH, Neefjes J. Intracellular bacterial growth is controlled by a kinase network around PKB/AKT1. Nature. 2007;450(7170):725-730. doi:10.1038/nature06345. View Source

Superior In Vivo Safety in Infected Mice

In a Salmonella typhimurium-infected mouse model, treatment with ETB067 prolonged animal survival. Crucially, this was achieved 'without any apparent effect on viability and without causing tissue damage' [1]. In contrast, other AKT1/AKT2 inhibitors evaluated in the same study were noted to 'ultimately cause apoptosis' of host cells [2]. This indicates a superior therapeutic window for ETB067 in this context.

Evidence Dimension	In Vivo Toxicity and Efficacy
Target Compound Data	Prolonged mouse survival; no effect on viability or tissue damage
Comparator Or Baseline	Other AKT1/AKT2 inhibitors: caused host cell apoptosis
Quantified Difference	Qualitative difference in safety/toxicity profile (absence of apoptosis/tissue damage vs. presence)
Conditions	In vivo: Salmonella typhimurium-infected mice model

Why This Matters

This in vivo safety profile is critical for researchers performing host-directed antibacterial studies, as it allows for the investigation of AKT1 inhibition without the confounding variable of compound-induced host toxicity.

• [1] Science's STKE. Antibiotics Target Akt. Sci. STKE. 2007;2007(415):tw441. doi:10.1126/stke.4152007tw441. View Source
• [2] Kuijl C, Savage ND, Marsman M, Tuin AW, Janssen L, Egan DA, Ketema M, van den Nieuwendijk R, van den Eeden SJ, Geluk A, Poot A, van der Marel G, Beijersbergen RL, Overkleeft H, Ottenhoff TH, Neefjes J. Intracellular bacterial growth is controlled by a kinase network around PKB/AKT1. Nature. 2007;450(7170):725-730. doi:10.1038/nature06345. View Source

Intracellular Mycobacterial Growth Inhibition

ETB067, alongside H-89, demonstrated the ability to inhibit the growth of two mycobacterial strains within human macrophages [1]. This effect is attributed to the inhibition of host cell AKT1, a kinase that intracellular pathogens manipulate to ensure their own survival and replication [2]. This positions ETB067 as a valuable tool for studying host-directed antibacterial strategies, particularly against persistent intracellular infections.

Evidence Dimension	Antibacterial Efficacy
Target Compound Data	Inhibited growth of two mycobacterial strains in human macrophages
Comparator Or Baseline	H-89: also inhibited growth of mycobacterial strains in macrophages
Quantified Difference	Not quantified; qualitative observation of growth inhibition
Conditions	In vitro: Human macrophage infection model with two mycobacterial strains

Why This Matters

This establishes ETB067 as a validated tool compound for investigating host-directed antibacterial strategies, particularly for exploring AKT1-dependent mechanisms in persistent intracellular infections like tuberculosis.

• [1] Science's STKE. Antibiotics Target Akt. Sci. STKE. 2007;2007(415):tw441. doi:10.1126/stke.4152007tw441. View Source
• [2] Kuijl C, Savage ND, Marsman M, Tuin AW, Janssen L, Egan DA, Ketema M, van den Nieuwendijk R, van den Eeden SJ, Geluk A, Poot A, van der Marel G, Beijersbergen RL, Overkleeft H, Ottenhoff TH, Neefjes J. Intracellular bacterial growth is controlled by a kinase network around PKB/AKT1. Nature. 2007;450(7170):725-730. doi:10.1038/nature06345. View Source

ETB067 Application Scenarios

AKT1-Specific Signaling in Host-Pathogen Interactions

ETB067 is an ideal chemical probe for dissecting the role of AKT1 in host-pathogen interactions, particularly for intracellular pathogens like Salmonella and Mycobacterium species. Its lack of CAMK2B inhibition, in contrast to H-89, allows researchers to attribute observed phenotypes with higher confidence to AKT1 pathway modulation [1]. Its in vivo safety profile further supports its use in animal models of infection to validate in vitro findings [2].

Host-Directed Antibacterial Drug Discovery Programs

For drug discovery efforts focused on host-directed therapies, ETB067 serves as a validated starting point and tool compound. Its demonstrated ability to inhibit intracellular bacterial growth by targeting host cell machinery offers a novel strategy to combat antibiotic resistance [1]. The compound's improved safety profile over other early AKT inhibitors makes it a superior candidate for lead optimization and in vivo proof-of-concept studies [2].

Kinase Crosstalk in Cell Signaling Networks

In basic cell signaling research, ETB067 enables a more precise interrogation of the PKA/AKT1 signaling axis. By eliminating the confounding off-target activity on CAMK2B, researchers can more clearly define the functional crosstalk and downstream effects of these specific kinases in processes such as apoptosis, metabolism, and cell growth [1].

• [1] Kuijl C, Savage ND, Marsman M, Tuin AW, Janssen L, Egan DA, Ketema M, van den Nieuwendijk R, van den Eeden SJ, Geluk A, Poot A, van der Marel G, Beijersbergen RL, Overkleeft H, Ottenhoff TH, Neefjes J. Intracellular bacterial growth is controlled by a kinase network around PKB/AKT1. Nature. 2007;450(7170):725-730. doi:10.1038/nature06345. View Source
• [2] Science's STKE. Antibiotics Target Akt. Sci. STKE. 2007;2007(415):tw441. doi:10.1126/stke.4152007tw441. View Source